Cas no 82199-98-2 (1H-Indole-7-acetonitrile)

• Product Name: 1H-Indole-7-acetonitrile
• CAS No: 82199-98-2
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD09263867
• CID: 708318
• PubChem ID: 21949987
• Update Time: 2025-04-19

1H-Indole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-7-yl)acetonitrile
• 1H-Indole-7-acetonitrile
• (1h-indol-7-yl)acetonitrile
• 1H-Indole,7-acetonitrile
• EN300-781976
• F17969
• 7-indolylacetonitrile
• A864443
• DTXSID10620632
• Indole-7-acetonitrile
• DKFCVYPZODIIMM-UHFFFAOYSA-N
• AMY32384
• (1h-indol-7-yl)-acetonitrile
• 82199-98-2
• SCHEMBL2261191
• AKOS006331614
• DB-345753

• MDL： MFCD09263867
• Inchi： 1S/C10H8N2/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,5,7,12H,4H2
• InChI Key： DKFCVYPZODIIMM-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=C(CC#N)C1=2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 374.108°C at 760 mmHg
• Flash Point: 127.557°C
• Refractive Index: 1.673

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles